Cas no 2137744-49-9 (3-Methyl-4-(tetrazol-1-yl)benzenesulfonyl fluoride)

• Product Name: 3-Methyl-4-(tetrazol-1-yl)benzenesulfonyl fluoride
• CAS No: 2137744-49-9
• MF: C₈H₇FN₄O₂S
• MW: 242.230182886124
• CID: 5413159
• PubChem ID: 154832158
• Update Time: 2025-10-17

3-Methyl-4-(tetrazol-1-yl)benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-727086
• 3-Methyl-4-(tetrazol-1-yl)benzenesulfonyl fluoride
• Z2907410245
• 2137744-49-9
• 3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C8H7FN4O2S/c1-6-4-7(16(9,14)15)2-3-8(6)13-5-10-11-12-13/h2-5H,1H3
• InChI Key： HSVIBWZRUFKKEU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)N1C=NN=N1)(=O)(=O)F

Computed Properties

• Exact Mass: 242.02737481g/mol
• Monoisotopic Mass: 242.02737481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.1Ų

Additional information on 3-Methyl-4-(tetrazol-1-yl)benzenesulfonyl fluoride

Introduction to 3-Methyl-4-(tetrazol-1-yl)benzenesulfonyl fluoride (CAS No. 2137744-49-9)

3-Methyl-4-(tetrazol-1-yl)benzenesulfonyl fluoride (CAS No. 2137744-49-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfonyl fluoride functional group and a tetrazole ring. These characteristics make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The sulfonyl fluoride moiety is known for its reactivity and versatility in chemical synthesis. It can participate in a wide range of reactions, including nucleophilic substitution, which is crucial for the synthesis of more complex molecules. The tetrazole ring, on the other hand, is a common pharmacophore in drug design due to its ability to mimic carboxylic acid functionalities and its favorable pharmacokinetic properties. The combination of these two functional groups in 3-Methyl-4-(tetrazol-1-yl)benzenesulfonyl fluoride provides a unique platform for the exploration of new biological activities.

Recent studies have highlighted the potential of 3-Methyl-4-(tetrazol-1-yl)benzenesulfonyl fluoride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds containing the sulfonyl fluoride and tetrazole moieties exhibit potent inhibitory activity against specific enzymes involved in inflammatory processes. This makes them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

In addition to its anti-inflammatory properties, 3-Methyl-4-(tetrazol-1-yl)benzenesulfonyl fluoride has also been investigated for its potential as an antiviral agent. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the disruption of viral entry into host cells, making it a potential lead compound for the development of broad-spectrum antiviral drugs.

The synthetic route to 3-Methyl-4-(tetrazol-1-yl)benzenesulfonyl fluoride has been well-documented in the literature. The compound can be synthesized through a multi-step process that involves the reaction of 3-methylbenzenesulfonyl chloride with sodium azide to form the corresponding azide intermediate, followed by thermal decomposition to generate the tetrazole ring. The final step involves the introduction of the sulfonyl fluoride group through a nucleophilic substitution reaction with fluorine gas or a suitable fluorinating agent.

The physicochemical properties of 3-Methyl-4-(tetrazol-1-yl)benzenesulfonyl fluoride have been extensively studied to understand its behavior in different environments. It is a white crystalline solid with a melting point of approximately 120°C and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in various biological assays and drug discovery platforms.

In terms of safety and handling, 3-Methyl-4-(tetrazol-1-yl)benzenesulfonyl fluoride should be handled with care due to its reactivity with nucleophiles and potential for hydrolysis under acidic or basic conditions. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound to ensure safety.

The future prospects for 3-Methyl-4-(tetrazol-1-yl)benzenesulfonyl fluoride are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in preclinical models. Additionally, efforts are being made to develop more efficient synthetic routes to improve yield and reduce costs, making it more accessible for large-scale production.

In conclusion, 3-Methyl-4-(tetrazol-1-yl)benzenesulfonyl fluoride (CAS No. 2137744-49-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups offers a promising platform for the development of novel therapeutic agents targeting inflammatory diseases, viral infections, and other medical conditions. As research continues to advance, this compound is likely to play an increasingly important role in drug discovery and development.